- Ring-Expansion Approach to Medium-Sized Lactams and Analysis of Their Medicinal Lead-Like Properties, Chemistry - A European Journal, 2017, 23(9), 2225-2230
Cas no 2071200-82-1 (Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate)
2071200-82-1 structure
Product Name:Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate
CAS No:2071200-82-1
MF:C9H14O4
MW:186.205063343048
CID:5688438
Update Time:2024-02-02
Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate
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- Inchi： 1S/C9H14O4/c1-2-13-9(11)7-3-5-12-6-4-8(7)10/h10H,2-6H2,1H3
- InChI Key： VMFIJBJXKARBII-UHFFFAOYSA-N
- SMILES： O1CCC(O)=C(C(OCC)=O)CC1
Experimental Properties
- Density: 1.196±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 297.9±40.0 °C(Predicted)
- pka: 4.50±1.00(Predicted)
Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Boron trifluoride etherate Solvents: Diethyl ether , Dichloromethane ; 30 min, -30 °C; 1 h, -30 °C; -30 °C → rt
1.2 Reagents: Potassium carbonate Solvents: Water ; rt
1.2 Reagents: Potassium carbonate Solvents: Water ; rt
Reference
Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate Raw materials
Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate Preparation Products
Ethyl 2,3,6,7-tetrahydro-5-hydroxy-4-oxepincarboxylate Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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